Cas no 2229096-41-5 (1-ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole)

• Product Name: 1-ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole
• CAS No: 2229096-41-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 6423377
• PubChem ID: 136648462
• Update Time: 2025-05-19

1-ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole
• EN300-1779008
• 2229096-41-5

• Inchi： 1S/C7H9N5/c1-2-12-7(10-5-11-12)6-3-8-4-9-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key： PYKLRMYGJPKDKW-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=CN=CN2)=NC=N1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole

Compound CAS No. 2229096-41-5: 1-Ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole

The compound with CAS No. 2229096-41-5, commonly referred to as 1-Ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the imidazole and triazole rings in a single molecule. The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the triazole ring is a five-membered ring with three nitrogen atoms. The combination of these two rings in the same molecule imparts unique electronic and structural properties to the compound.

Recent studies have highlighted the potential of 1-Ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole as a versatile building block in the synthesis of advanced materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for applications in coordination chemistry and supramolecular assembly. For instance, researchers have explored its use as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The imidazole ring is known for its ability to interact with biological systems due to its aromaticity and nitrogen-rich structure. Recent studies have shown that derivatives of 1-Ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

The synthesis of 1-Ethyl-5-(1H-imidazol-4-yl)-1H-1,2,4-triazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of an aldehyde or ketone with an amine derivative in the presence of a suitable catalyst. The reaction conditions are optimized to ensure the formation of the desired heterocyclic product while minimizing side reactions.

From a structural standpoint, the compound's molecular formula is C8H9N5, and its molecular weight is approximately 167 g/mol. Its physical properties include a melting point of around 300°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic synthesis. The compound's stability under different environmental conditions has also been studied extensively, with results indicating that it is relatively stable under normal storage conditions.

One of the most exciting recent developments involving CAS No. 2229096-41-5 is its application in the field of optoelectronics. Researchers have discovered that thin films prepared from this compound exhibit interesting optical and electronic properties, making them potential candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability of the compound to emit light upon excitation has been explored in depth, with studies focusing on optimizing its emission efficiency and stability under operational conditions.

In conclusion, CAS No. 2229096-41 - 5, or 1-Ethyl - 5 - ( ̃ H - imidazol - 4 - yl ) - ̃ H - ̃ , , - triazole, is a multifaceted compound with applications spanning organic synthesis, materials science, medicinal chemistry, and optoelectronics. Its unique structure and versatile properties make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines.